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Compound of Interest

Compound Name: 1-Amino-4-methylpiperazine

Cat. No.: B1216902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

1-Amino-4-methylpiperazine (CAS No. 6928-85-4). The information is intended to guide

laboratory personnel in the safe use of this compound and to provide a framework for

establishing robust safety protocols.

Hazard Identification and Classification
1-Amino-4-methylpiperazine is classified as a hazardous chemical. It is a combustible liquid

that causes skin and serious eye irritation.[1][2] In some classifications, it is also considered

harmful if swallowed, in contact with skin, or inhaled, and may cause respiratory irritation.[3]

Signal Word: Warning[1][2]

Hazard Statements:

Combustible liquid[1][2]

Causes skin irritation[1][2]

Causes serious eye irritation[1][2]

Harmful if swallowed[3]
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Harmful in contact with skin[3]

Harmful if inhaled[3]

May cause respiratory irritation[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Amino-4-methylpiperazine is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.

Table 1: Physical and Chemical Properties of 1-Amino-4-methylpiperazine

Property Value Reference

CAS Number 6928-85-4 [1][2]

Molecular Formula C5H13N3 [2]

Molecular Weight 115.18 g/mol [3]

Appearance Colorless to light yellow liquid [2][4]

Odor
No information available /

Fishy
[2][4]

Boiling Point 172-175 °C [5]

Flash Point 63 °C (145.4 °F) - closed cup [5]

Density 0.957 g/mL at 25 °C [5]

Solubility in Water Soluble/Miscible [4][5]

Refractive Index n20/D 1.485 [5]

Stability

Stable under normal

conditions. Sensitive to light

and air.

[2][4]

Toxicological Data
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Comprehensive quantitative toxicological data, such as specific LD50 (lethal dose, 50%) and

LC50 (lethal concentration, 50%) values for 1-Amino-4-methylpiperazine, are not readily

available in publicly accessible databases and safety data sheets.[1] However, the available

hazard classifications indicate a potential for acute toxicity.

Table 2: Summary of Toxicological Hazards

Endpoint Classification/Effect Reference

Acute Oral Toxicity
Harmful if swallowed (Category

4)
[3]

Acute Dermal Toxicity
Harmful in contact with skin

(Category 4)
[3]

Acute Inhalation Toxicity Harmful if inhaled (Category 4) [3]

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)
[1][2]

Serious Eye Damage/Irritation
Causes serious eye irritation

(Category 2)
[1][2]

Respiratory or Skin

Sensitization
No information available [1]

Carcinogenicity
No components listed as a

carcinogen
[1]

Specific Target Organ Toxicity

(Single Exposure)
May cause respiratory irritation [3]

Experimental Protocols for Safety Assessment
The following sections outline the methodologies for key experiments used to determine the

safety profile of chemicals like 1-Amino-4-methylpiperazine.

Flash Point Determination (ASTM D93)
The flash point of 1-Amino-4-methylpiperazine is determined using the Pensky-Martens

closed-cup method as described in ASTM D93.[4]
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Methodology:

A brass test cup is filled with the sample to a specified level.

The sample is heated and stirred at a controlled rate.

An ignition source is periodically directed into the cup.

The flash point is the lowest temperature at which the vapors above the liquid ignite upon

application of the ignition source.

Skin Irritation Testing (OECD Test Guideline 439)
The potential for skin irritation is assessed using an in vitro reconstructed human epidermis

(RhE) test method, following OECD Test Guideline 439. This method avoids the use of live

animals.

Methodology:

A commercially available RhE tissue is equilibrated in a culture medium.

A small amount of the test substance is applied directly to the surface of the tissue.

After a defined exposure period, the tissue is rinsed and incubated.

Tissue viability is then measured using a colorimetric assay (e.g., MTT assay). A significant

reduction in cell viability compared to a negative control indicates that the substance is an

irritant.

Eye Irritation Testing (OECD Test Guideline 405)
The potential for eye irritation is evaluated based on OECD Test Guideline 405. While this

guideline has historically involved in vivo testing with animals, a weight-of-the-evidence

approach is now strongly recommended, prioritizing in vitro and ex vivo methods.

Methodology (In Vivo - if required):
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Following the administration of an analgesic and topical anesthetic, a single dose of the

substance is applied to the conjunctival sac of one eye of an animal (the other eye serves as

a control).

The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for signs of

irritation, including redness, swelling, and discharge in the conjunctiva, and opacity and other

effects on the cornea and iris.

The severity of the lesions is scored to determine the level of irritation.

Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Store under an inert atmosphere.[1]

Protect from light and air.[2][4]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure.

Table 3: Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Provides a barrier against

direct skin contact.

Body Protection
Flame-retardant and chemical-

resistant lab coat or apron.

Prevents contamination of

personal clothing and protects

against splashes.

Respiratory Protection

NIOSH-approved respirator

with an organic vapor cartridge

when working outside a fume

hood or if vapors are

generated.

Protects against inhalation of

harmful vapors.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

In case of:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[1][2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention if irritation develops or

persists.[1][2]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get

medical attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.[1][2]
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Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Small Spills:

Ensure adequate ventilation.

Remove all sources of ignition.[1]

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal.[1]

Large Spills:

Evacuate the area immediately.

Contact emergency services and your institution's environmental health and safety

department.

Prevent the spill from entering drains or waterways.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Unsuitable Extinguishing Media: No information available.

Specific Hazards: Combustible liquid. In a fire, irritating and toxic gases such as nitrogen

oxides and carbon oxides may be produced.[1] Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]
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Disposal Considerations
Dispose of 1-Amino-4-methylpiperazine and any contaminated materials in accordance with

local, state, and federal regulations. Do not allow it to enter the environment.[1]

Visual Workflow Guides
The following diagrams illustrate key safety workflows.
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Initial Actions

Spill Assessment

Small Spill Response Large Spill Response
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Click to download full resolution via product page

Spill Response Workflow
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Chemical Exposure Occurs

Route of Exposure

Eye Contact Skin Contact Inhalation Ingestion

Exposure to 1-Amino-4-methylpiperazine

Identify Exposure Route

Immediately flush eyes with water
for at least 15 minutes

Eye

Remove contaminated clothing

Skin

Move person to fresh air

Inhalation

Rinse mouth with water

Ingestion

Remove contact lenses,
if present and easy to do

Seek immediate
medical attention

Flush skin with plenty of water
for at least 15 minutes

Get medical attention if
irritation persists

Keep at rest. If not breathing,
give artificial respiration

Seek medical attention

Do NOT induce vomiting

Seek immediate
medical attention

Click to download full resolution via product page

First Aid Procedures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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